Marmin

Specification

• CAS No.: 14957-38-1
• Molecular Formula: C19H24O5
• Molecular Weight: 332.4 g/mol
• IUPAC Name: 7-[(E,6R)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]chromen-2-one
• Standard InChI: InChI=1S/C19H24O5/c1-13(4-8-17(20)19(2,3)22)10-11-23-15-7-5-14-6-9-18(21)24-16(14)12-15/h5-7,9-10,12,17,20,22H,4,8,11H2,1-3H3/b13-10+/t17-/m1/s1
• Standard InChI Key: QYYKWTUUCOTGNS-JIIJFUIFSA-N
• Isomeric SMILES: C/C(=C\COC1=CC2=C(C=C1)C=CC(=O)O2)/CC[C@H](C(C)(C)O)O
• Canonical SMILES: CC(=CCOC1=CC2=C(C=C1)C=CC(=O)O2)CCC(C(C)(C)O)O

Introduction

Chemical Properties and Structure

Marmin possesses a complex molecular structure characterized by a coumarin core with a dihydroxygeranyloxy side chain. The compound features several functional groups that contribute to its biological activity.

Structural Identification

The precise chemical structure of marmin can be described through various standardized identifiers:

Property	Details
IUPAC Name	7-[(E,6R)-6,7-dihydroxy-3,7-dimethyloct-2-enoxy]chromen-2-one
Molecular Formula	C₁₉H₂₄O₅
Molecular Weight	332.40 g/mol
Exact Mass	332.16237386 g/mol
SMILES (Canonical)	CC(=CCOC1=CC2=C(C=C1)C=CC(=O)O2)CCC(C(C)(C)O)O
SMILES (Isomeric)	C/C(=C\COC1=CC2=C(C=C1)C=CC(=O)O2)/CCC@HO
InChI Key	QYYKWTUUCOTGNS-JIIJFUIFSA-N

The compound features a 2H-1-benzopyran-2-one (coumarin) core structure with a hydroxylated geranyloxy side chain at the 7-position, giving it unique chemical properties.

Taxonomic Classification

Marmin is classified under:

• Phenylpropanoids and polyketides

• Coumarins and derivatives

Physical Properties

Marmin exhibits physical properties that influence its pharmacokinetic behavior and potential drug-like characteristics:

Property	Value
Topological Polar Surface Area (TPSA)	76.00-79.9 Ų
XlogP	3.00
Atomic LogP (AlogP)	3.03
LogP	2.603
LogD	2.406
LogS	-3.351
Volume	348.2
H-Bond Acceptors	5
H-Bond Donors	2
Rotatable Bonds	7
Number of Rings	2
QED Drug-Likeness Score	0.602
Synthetic Accessibility Score	3.11
Fsp3	0.421

These physical properties suggest that marmin exhibits reasonable drug-like properties, with acceptable lipophilicity (LogP < 5) and appropriate hydrogen bonding capabilities that may influence its absorption and distribution in biological systems.

Synonyms and Identifiers

Marmin is known by several synonyms and identifiers in scientific literature and chemical databases:

Identifier Type	Details
CAS Number	14957-38-1
Common Names	R-(+)-Marmin, (+)-Marmin
Alternative Chemical Names	7-(6',7'-Dihydroxygeranyloxy)coumarin
	(R-(E))-7-((6,7-Dihydroxy-3,7-dimethyl-2-octenyl)oxy)-2H-1-benzopyran-2-one
	7-[[(6R,2E)-6,7-Dihydroxy-3,7-dimethyl-2-octenyl]oxy]-2H-1-benzopyran-2-one
Database Identifiers	ChEMBL1078441
	PubChem CID 6450230
	HMS2198E18
	MLS002472929

This comprehensive list of identifiers facilitates cross-referencing marmin across different chemical and biological databases.

Pharmacological Properties

Effects on Tracheal Smooth Muscle

One of the most thoroughly studied aspects of marmin's pharmacological profile is its effect on smooth muscle, particularly tracheal smooth muscle:

Marmin has demonstrated significant inhibitory effects on the contraction of guinea pig-isolated trachea when stimulated by various agents. Research has shown that:

• Marmin inhibits contractions elicited by histamine and metacholine in a concentration-dependent manner when added to organ baths 10 minutes prior to the agonist

• It antagonizes histamine-induced contractions in a competitive manner

• Marmin mildly potentiates the relaxation effect of isoprenaline

• It abrogates tracheal smooth muscle contraction induced by compound 48/80, which is an inducer of histamine release

Mechanism of Action

The inhibitory effects of marmin on tracheal smooth muscle contraction appear to involve multiple mechanisms:

• Interfering with histamine receptors

• Inhibiting histamine release from mast cells

• Inhibiting intracellular calcium (Ca²⁺) release from intracellular stores

• Inhibiting calcium influx through voltage-dependent calcium channels

Additionally, research has shown that marmin successfully inhibits calcium chloride (CaCl₂)-induced contraction in calcium-free Krebs solution, and it inhibits both phases of contraction consecutively induced by metacholine and CaCl₂ in calcium-free Krebs solution.

Another study has investigated marmin's antagonism of 5-hydroxytryptamine and histamine, further confirming its potential role in addressing conditions related to these neurotransmitters.

ADMET Properties

Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties provide crucial information for assessing marmin's potential as a drug candidate:

Absorption and Distribution

Property	Value	Probability
Human Intestinal Absorption	Positive	95.96%
Caco-2 Permeability	Positive	59.84%
Blood-Brain Barrier Penetration	Negative	57.50%
Human Oral Bioavailability	Positive	52.86%
Plasma Protein Binding	96.31%
Volume Distribution	0.606
F20% Bioavailability	0.343
F30% Bioavailability	0.985

Metabolism

Property	Value	Probability
CYP3A4 Substrate	Positive	55.60%
CYP2C9 Substrate	Negative	81.70%
CYP2D6 Substrate	Negative	81.30%
CYP3A4 Inhibition	Negative	78.96%
P-glycoprotein Inhibitor	Negative	63.35%
P-glycoprotein Substrate	Negative	77.61%
OATP1B1 Inhibitor	Positive	86.13%
OATP1B3 Inhibitor	Positive	83.71%
BSEP Inhibitor	Positive	83.94%

Excretion and Toxicity

Property	Value
Clearance	10.163
Half-life	0.378
hERG Blockers	0.04
Human Hepatotoxicity	0.226
Drug-induced Liver Injury	0.394
AMES Toxicity	0.011
Rat Oral Acute Toxicity	0.027
Skin Sensitization	0.544
Carcinogenicity	0.128

Parameter	Details
GHS Symbol	GHS07 (Warning)
Hazard Statements	H302-H315-H319-H335
Precautionary Statements	P261-P305+P351+P338

These hazard statements indicate:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

The precautionary statements recommend:

• P261: Avoid breathing dust/fume/gas/mist/vapors/spray

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Drug-Likeness Assessment

Marmin meets several drug-likeness criteria:

• Lipinski Rule-of-5: Accepted

• Pfizer Rule: Accepted

• GSK Rule: Accepted

• Golden Triangle Rule: Accepted

• No Chelating Alert: 0

• No PAINS Alert: 0

These assessments suggest marmin has favorable properties for potential drug development.